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Compound of Interest

Compound Name: CDC

Cat. No.: B1242921

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the preparation, storage, and use of

Compound CDC, a potent and selective inhibitor of Cell Division Cycle 7 (Cdc7) kinase.

Adherence to these protocols is crucial for ensuring the stability, activity, and reproducibility of

experimental results.

Introduction
Compound CDC is a small molecule inhibitor targeting Cdc7 kinase, a key regulator of the

initiation of DNA replication.[1][2][3] By inhibiting Cdc7, this compound can block the transition

from the G1 to the S phase of the cell cycle, ultimately leading to cell cycle arrest and apoptosis

in cancer cells, where Cdc7 is often overexpressed.[2][3] These characteristics make

Compound CDC a valuable tool for cancer research and a potential therapeutic agent.

Quantitative Data
The following table summarizes the key quantitative data for a representative Compound CDC,

Cdc7-IN-1.
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Property Value Source

Molecular Weight 409.82 g/mol [4]

IC₅₀
0.6 nM (against Cdc7 kinase at

1 mM ATP)
[5]

Solubility in DMSO ≥ 10 mM [5]

Appearance Solid [4]

Storage (Solid) -20°C [4]

Storage (Stock Solution)
-20°C (1 year) or -80°C (2

years)
[5]

Experimental Protocols
Preparation of a 10 mM Stock Solution of Compound
CDC in DMSO
This protocol describes the preparation of a 10 mM stock solution of Compound CDC (using

Cdc7-IN-1 as a representative example with a molecular weight of 409.82 g/mol ) in dimethyl

sulfoxide (DMSO).

Materials:

Compound CDC (solid)

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile pipette tips

Procedure:
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Pre-weighing Preparations: Before handling the compound, ensure a clean and dry

workspace. Allow the vial of solid Compound CDC to equilibrate to room temperature before

opening to prevent condensation.

Weighing the Compound: Carefully weigh out 1 mg of Compound CDC on a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube.

Calculating Solvent Volume: To prepare a 10 mM stock solution from 1 mg of Compound

CDC (MW: 409.82 g/mol ), the required volume of DMSO is calculated as follows:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

Volume (µL) = ((0.001 g / 409.82 g/mol ) / 0.010 mol/L) * 1,000,000 µL/L

Volume (µL) ≈ 244.0 µL

Dissolving the Compound: Add 244.0 µL of anhydrous DMSO to the microcentrifuge tube

containing the 1 mg of Compound CDC.

Ensuring Complete Solubilization: Tightly cap the tube and vortex thoroughly until the solid is

completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary. Visually inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.[5] Store the aliquots at -20°C for up to one year or at -80°C for up to

two years.[5]

Preparation of Working Solutions: When needed, thaw a single aliquot of the stock solution

and dilute it to the desired final concentration in the appropriate cell culture medium or

experimental buffer. It is critical to maintain the final DMSO concentration in cell-based

assays below 0.5%, and preferably below 0.1%, to minimize solvent-induced toxicity or off-

target effects.
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Experimental Workflow: Compound CDC Stock Solution
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Caption: Workflow for preparing a Compound CDC stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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